Hapalindole J
Hapalindole J
Brand Name:
Vulcanchem
CAS No.:
106928-26-1
VCID:
VC20741161
InChI:
InChI=1S/C21H24N2/c1-6-21(4)11-10-15-18(19(21)22-5)13-12-23-16-9-7-8-14(17(13)16)20(15,2)3/h6-9,12,15,18-19,23H,1,10-11H2,2-4H3/t15-,18-,19+,21-/m0/s1
SMILES:
CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)[N+]#[C-])(C)C=C)C
Molecular Formula:
C21H24N2
Molecular Weight:
304.4 g/mol
Hapalindole J
CAS No.: 106928-26-1
Cat. No.: VC20741161
Molecular Formula: C21H24N2
Molecular Weight: 304.4 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 106928-26-1 |
|---|---|
| Molecular Formula | C21H24N2 |
| Molecular Weight | 304.4 g/mol |
| IUPAC Name | (2R,3R,4R,7S)-4-ethenyl-3-isocyano-4,8,8-trimethyl-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),9(16),10,12-tetraene |
| Standard InChI | InChI=1S/C21H24N2/c1-6-21(4)11-10-15-18(19(21)22-5)13-12-23-16-9-7-8-14(17(13)16)20(15,2)3/h6-9,12,15,18-19,23H,1,10-11H2,2-4H3/t15-,18-,19+,21-/m0/s1 |
| Standard InChI Key | SLUFHMQYBPOTFZ-RMYQPGKMSA-N |
| Isomeric SMILES | C[C@@]1(CC[C@H]2[C@@H]([C@H]1[N+]#[C-])C3=CNC4=CC=CC(=C43)C2(C)C)C=C |
| SMILES | CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)[N+]#[C-])(C)C=C)C |
| Canonical SMILES | CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)[N+]#[C-])(C)C=C)C |
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